N-(2-(2,3-dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C21H28N2O4S/c1-23(2)20(17-6-9-21-18(14-17)10-12-27-21)15-22-28(24,25)13-11-16-4-7-19(26-3)8-5-16/h4-9,14,20,22H,10-13,15H2,1-3H3
• InChI Key: WCNZFGYMLKXDJL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNS(=O)(=O)CCC1=CC=C(C=C1)OC)C2=CC3=C(C=C2)OCC3
• Molecular Formula: C21H28N2O4S
• Molecular Weight: 404.5 g/mol

Description

N-(2-(2,3-dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C21H28N2O4S and its molecular weight is 404.53. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study by Pişkin, Canpolat, and Öztürk (2020) focuses on the synthesis and characterization of zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups containing Schiff base, for use in photodynamic therapy (PDT). The synthesized compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential candidates for Type II photosensitizers in cancer treatment through PDT (Pişkin, Canpolat, & Öztürk, 2020).

Anti-HIV and Antifungal Activities

Zareef et al. (2007) synthesized a series of novel benzensulfonamides bearing the 1,3,4-oxadiazole moiety, tested for anti-HIV and antifungal activities. This research highlights the potential of sulfonamide derivatives in developing therapeutic agents against HIV and fungal infections (Zareef et al., 2007).

Toxicokinetics and Analytical Toxicology

Richter et al. (2019) explored the toxicokinetics and analytical toxicology of three novel NBOMe derivatives, providing insights into drug-drug interactions, elimination routes, and the evaluation of toxicological screening procedures. The study aids in the identification of substances in cases of abuse/intoxication and contributes to risk assessment (Richter et al., 2019).

Therapeutic Potential

A study on new benzenesulfonamides demonstrated potential cytotoxic activities and inhibition of carbonic anhydrase, which may be crucial for anti-tumor activity studies. These compounds, including derivatives with hydroxy and methoxy groups, show promise in therapeutic applications (Gul et al., 2016).